Cas no 1879799-63-9 (tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate
• CAS No: 1879799-63-9
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• CID: 6389189
• PubChem ID: 130534187
• Update Time: 2025-06-12

tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate
• EN300-1877315
• 1879799-63-9

• Inchi： 1S/C13H24BrNO2/c1-10(14)9-11-7-5-6-8-15(11)12(16)17-13(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key： WDBUWUAQZWCRBN-UHFFFAOYSA-N
• SMILES： BrC(C)CC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.09904g/mol
• Monoisotopic Mass: 305.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 2-(2-bromopropyl)piperidine-1-carboxylate (CAS: 1879799-63-9) in Chemical and Biomedical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate (CAS: 1879799-63-9) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique piperidine scaffold and bromopropyl functional group, has garnered attention for its potential applications in the synthesis of bioactive molecules, including protease inhibitors and receptor modulators. The following brief provides an overview of the latest research findings, methodologies, and implications associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate as a key intermediate in the synthesis of novel antiviral agents. Researchers utilized this compound to develop a series of piperidine-based inhibitors targeting viral proteases, demonstrating significant efficacy in preclinical models. The bromopropyl moiety was found to enhance binding affinity through covalent interactions with active-site residues, underscoring its utility in rational drug design.

In another investigation, highlighted in Organic & Biomolecular Chemistry (2024), the compound was employed in the construction of spirocyclic scaffolds for central nervous system (CNS) drug candidates. The study emphasized the compound's compatibility with cross-coupling reactions, enabling the efficient introduction of diverse pharmacophores. This approach facilitated the discovery of lead compounds with improved blood-brain barrier permeability and target selectivity.

Further research, documented in ACS Chemical Biology (2023), focused on the mechanistic insights into the compound's reactivity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, revealed its conformational flexibility and potential for stereoselective transformations. These findings are critical for optimizing synthetic routes and minimizing off-target effects in therapeutic applications.

The growing body of literature underscores the multifaceted role of tert-butyl 2-(2-bromopropyl)piperidine-1-carboxylate in modern pharmaceutical chemistry. Its structural features and reactivity profile make it a valuable tool for addressing challenges in drug discovery, such as achieving target specificity and metabolic stability. Future research is expected to explore its applications in personalized medicine and combination therapies, leveraging its modular design for tailored therapeutic solutions.